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Compound of Interest

Compound Name: N6-Benzoyladenine

Cat. No.: B160815 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This document provides immediate, essential safety and

logistical information for N6-Benzoyladenine, a compound utilized in various research

applications, including plant growth regulation and biochemical assays.[1][2] Adherence to

these guidelines is critical for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Classification
N6-Benzoyladenine is classified as hazardous.[3][4] It is harmful if swallowed, may cause an

allergic skin reaction, and is suspected of damaging an unborn child.[5] It can also cause skin

and serious eye irritation, and may cause respiratory irritation.[3][4][6][7]

Hazard Statements:

H302: Harmful if swallowed.[4][5][6]

H315: Causes skin irritation.[6]

H317: May cause an allergic skin reaction.[4][5]

H319: Causes serious eye irritation.[4][6]

H335: May cause respiratory irritation.[4][6]
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H361d: Suspected of damaging the unborn child.[5]

H400: Very toxic to aquatic life.[6]

H411: Toxic to aquatic life with long lasting effects.[6]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling N6-Benzoyladenine
to minimize exposure and ensure safety.

PPE Category Item Specification

Eye/Face Protection
Safety Glasses with side-

shields or Goggles

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[3]

Face Shield
Recommended when there is

a splash hazard.

Skin Protection Chemical-resistant Gloves

Impermeable and resistant to

the product.[6] Nitrile gloves

are a suitable option.[8]

Protective Clothing

Lab coat, long-sleeved shirt,

and long pants to prevent skin

exposure.[3]

Closed-toe Shoes To protect feet from spills.

Respiratory Protection NIOSH-approved Respirator

Required when ventilation is

inadequate or when handling

large quantities that may

generate dust.[5]

Safe Handling and Storage Protocols
Proper handling and storage are crucial to prevent accidents and maintain the integrity of the

compound.
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Handling Procedures:

Preparation: Ensure eyewash stations and safety showers are readily accessible and in

close proximity to the workstation.[3]

Ventilation: Work in a well-ventilated area, such as a chemical fume hood, to minimize

inhalation of dust.[3][7]

Dispensing: Avoid generating dust when weighing or transferring the solid material.[3]

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.[5] Remove contaminated clothing and wash it before reuse.[5]

Avoid Contact: Do not get in eyes, on skin, or on clothing.[3] Avoid ingestion and inhalation.

[3]

Storage Procedures:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Keep away from strong oxidizing agents.[3]

Protect from light and air.

Recommended storage temperature is between 0 - 8 °C.[1]

Accidental Release and First Aid Measures
Immediate and appropriate response to spills or exposure is critical.
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Situation Action

Spill

Evacuate the area. Wear appropriate PPE.

Sweep up the solid material, avoiding dust

generation, and place it in a suitable, closed

container for disposal.[3] Ventilate the area and

wash the spill site after material pickup is

complete.

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[3]

Remove contact lenses if present and easy to

do.[3][5] Seek medical attention.[3]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[3] If skin irritation

or a rash occurs, get medical advice/attention.

[5] Remove and wash contaminated clothing

before reuse.

Inhalation

Move the person to fresh air.[3] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[3] Seek medical attention.

Ingestion

Do NOT induce vomiting.[5] Rinse mouth with

water.[5] Never give anything by mouth to an

unconscious person.[4] Call a physician or

poison control center immediately.

Disposal Plan
Dispose of N6-Benzoyladenine and its containers in accordance with local, regional, and

national regulations. Do not empty into drains.[3][5] Waste should be handled as hazardous

and disposed of at an approved waste disposal plant.[3]

Physical and Chemical Properties

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC226410010&productDescription=6-BENZYLAMINOPURINE+%2C+99+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC226410010&productDescription=6-BENZYLAMINOPURINE+%2C+99+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC226410010&productDescription=6-BENZYLAMINOPURINE+%2C+99+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.himediadownloads.com/MSDS/RM9117.pdf
https://www.fishersci.com/store/msds?partNumber=AC226410010&productDescription=6-BENZYLAMINOPURINE+%2C+99+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC226410010&productDescription=6-BENZYLAMINOPURINE+%2C+99+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.himediadownloads.com/MSDS/RM9117.pdf
https://www.fishersci.com/store/msds?partNumber=AC226410010&productDescription=6-BENZYLAMINOPURINE+%2C+99+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC226410010&productDescription=6-BENZYLAMINOPURINE+%2C+99+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.himediadownloads.com/MSDS/RM9117.pdf
https://www.himediadownloads.com/MSDS/RM9117.pdf
https://phytotechlab.com/mwdownloads/download/link/id/1781
https://www.benchchem.com/product/b160815?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC226410010&productDescription=6-BENZYLAMINOPURINE+%2C+99+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.himediadownloads.com/MSDS/RM9117.pdf
https://www.fishersci.com/store/msds?partNumber=AC226410010&productDescription=6-BENZYLAMINOPURINE+%2C+99+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Appearance White to off-white solid[1]

Molecular Formula C₁₂H₉N₅O[1][4][5]

Molecular Weight 239.23 g/mol [5]

Melting Point 229 - 233 °C / 444.2 - 451.4 °F[3]

Solubility
Soluble in organic solvents such as ethanol,

DMSO, and dimethyl formamide (DMF).[9]
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Caption: Workflow for the safe handling of N6-Benzoyladenine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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